molecular formula C18H20O3 B8273569 Ethyl 3-hydroxy-3-([1,1'-biphenyl]-4yl)butanoate

Ethyl 3-hydroxy-3-([1,1'-biphenyl]-4yl)butanoate

Cat. No.: B8273569
M. Wt: 284.3 g/mol
InChI Key: OSIGPOSCUBRABC-UHFFFAOYSA-N
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Description

Ethyl 3-hydroxy-3-([1,1'-biphenyl]-4yl)butanoate is a useful research compound. Its molecular formula is C18H20O3 and its molecular weight is 284.3 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C18H20O3

Molecular Weight

284.3 g/mol

IUPAC Name

ethyl 3-hydroxy-3-(4-phenylphenyl)butanoate

InChI

InChI=1S/C18H20O3/c1-3-21-17(19)13-18(2,20)16-11-9-15(10-12-16)14-7-5-4-6-8-14/h4-12,20H,3,13H2,1-2H3

InChI Key

OSIGPOSCUBRABC-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC(C)(C1=CC=C(C=C1)C2=CC=CC=C2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a refluxing mixture of 4-acetylbiphenyl (20 g), I2 (5 mg) and Zn (6.8 g) in benzene (200 ml) was added ethylbromoacetate (12 ml) dropwise during 30 minutes. The mixture was refluxed for 1 h and then cooled to room temperature. It was acidified with 10% HCl (100 ml) and benzene layer was separated out. The organic layer was washed with water, dried (Na2SO4) and concentrated. The crude product was purified by column chromatography on silica gel to give 20.6 g (72.1% yield) of ethyl 3-hydroxy-3-([1,1′-biphenyl]-4yl)butanoate (2e, formula 2, R=Ph) m.p. 58-60° C.
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